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Compound of Interest

Compound Name: Milvexian

Cat. No.: B3324122 Get Quote

Milvexian, an investigational oral factor XIa inhibitor, requires careful handling and disposal to

ensure laboratory safety and environmental protection.[1] While Milvexian is not classified as a

hazardous substance or mixture according to the provided Safety Data Sheet (SDS),

adherence to proper disposal protocols is essential for all laboratory chemicals.[2][3] This guide

provides detailed procedures for the safe disposal of Milvexian in a research setting.

Key Chemical and Safety Data
For easy reference, the following table summarizes essential information for Milvexian.

Property Data Reference

Chemical Name Milvexian [2]

Synonyms BMS-986177; JNJ-70033093 [2]

CAS Number 1802425-99-5 [2]

Molecular Formula C28H23Cl2F2N9O2 [2]

Molecular Weight 626.44 [2]

Hazard Classification
Not a hazardous substance or

mixture
[2][3]
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Before proceeding with disposal, it is imperative to handle Milvexian with appropriate personal

protective equipment (PPE). This minimizes the risk of accidental exposure, even with non-

hazardous substances.

Recommended PPE:

Safety glasses or goggles

Standard laboratory coat

Disposable gloves

Handling Guidelines:

Avoid creating dust or aerosols.[2][3]

Ensure adequate ventilation in the work area.[2][3]

Prevent the substance from entering drains or water courses.[2][3]

Step-by-Step Disposal Protocol for Milvexian
The disposal of Milvexian and its contaminated materials should always be in accordance with

local, state, and federal regulations.[2]

Step 1: Decontamination of Spills

In the event of a spill, follow these procedures:

Restrict Access: Cordon off the affected area to prevent further contamination.

Absorb Liquid: For solutions, use an inert, finely-powdered liquid-binding material such as

diatomite or universal binders to absorb the spill.[2][3]

Clean Surfaces: Decontaminate the affected surfaces and any equipment by scrubbing with

alcohol.[2][3]
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Collect Waste: Carefully collect all contaminated materials (absorbent material, used

cleaning supplies) into a designated, sealable waste container.

Step 2: Disposal of Unused Milvexian

For unused or expired Milvexian:

Consult Institutional Guidelines: Always refer to your institution's specific chemical waste

disposal procedures first.

Package for Disposal:

If in solid form, ensure it is in a securely sealed container.

For solutions, package in a leak-proof container.

Labeling: Clearly label the waste container as "Milvexian Waste" and include any other

information required by your institution's waste management program.

Waste Collection: Arrange for collection by your institution's licensed chemical waste

disposal service.

Step 3: Disposal of Contaminated Materials

For items such as empty containers, gloves, and other disposable materials contaminated with

Milvexian:

Segregate Waste: Place all contaminated items in a designated, clearly labeled waste bag or

container separate from regular laboratory trash.

Container Disposal: For the original product container, ensure it is empty. Do not rinse into

the drain. Dispose of it as chemical waste.

Follow Institutional Protocols: Adhere to your institution's guidelines for the disposal of non-

hazardous chemical waste.

Disposal Decision Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

Milvexian.

Preparation & Handling

Spill Management

Unused Material Disposal

Final Disposal

Start: Milvexian Waste Generated Wear Appropriate PPE Spill or Unused Material?

Absorb with Inert MaterialSpill

Securely Package Unused Milvexian
Unused Material

Decontaminate Surfaces with Alcohol Collect Contaminated Material

Place in Designated Chemical Waste Container

Label as Chemical Waste

Dispose via Licensed Service (Follow Local Regulations) End: Proper Disposal Complete

Click to download full resolution via product page

Caption: A workflow diagram for the safe disposal of Milvexian.

Environmental Considerations
To prevent environmental contamination, never dispose of Milvexian or its solutions down the

drain or in the regular trash.[2][3] Always use a designated and licensed chemical waste

disposal service. While Milvexian is not classified as hazardous, responsible disposal

minimizes the potential for unforeseen environmental impacts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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